Ethyl 3-(4-Fluorophenyl)-2-(2-methylpropionyl)propenoate-d6

Specification

• CAS No.: 1185241-64-8
• Molecular Formula: C15H17FO3
• Molecular Weight: 270.333
• IUPAC Name: ethyl (2Z)-5,5,5-trideuterio-2-[(4-fluorophenyl)methylidene]-3-oxo-4-(trideuteriomethyl)pentanoate
• Standard InChI: InChI=1S/C15H17FO3/c1-4-19-15(18)13(14(17)10(2)3)9-11-5-7-12(16)8-6-11/h5-10H,4H2,1-3H3/b13-9-/i2D3,3D3
• Standard InChI Key: LOQOYHQUQSXJCE-CENYBBJTSA-N
• SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)F)C(=O)C(C)C

Introduction

Analytical Chemistry

• NMR Spectroscopy: The deuterium atoms in the compound minimize background signals in proton NMR, improving the accuracy of structural elucidation.

• Mass Spectrometry: The isotopic labeling aids in precise mass differentiation for quantitative and qualitative analysis.

Pharmaceutical Research

• Used as a reference standard for drug metabolism studies.

• Facilitates the investigation of metabolic pathways and reaction kinetics.

Environmental Science

• Serves as a standard for detecting pollutants in air, water, soil, and food.

• Stable isotope labeling ensures safe tracking of compounds in ecological studies.

Synthesis and Labeling

The compound is synthesized by incorporating deuterium into specific positions within the molecular structure. This process involves:

• Deuterium exchange reactions or incorporation during precursor synthesis.

• Verification of isotopic purity using NMR or mass spectrometry.

Research Significance

Ethyl 3-(4-Fluorophenyl)-2-(2-methylpropionyl)propenoate-d6 is pivotal in research due to its stability and isotopic labeling. Its applications include:

• Enhancing the sensitivity of analytical methods.

• Providing insights into reaction mechanisms.

• Supporting drug discovery by enabling detailed pharmacokinetic studies.